
Safe Disposal of 4-Nitrophenyl Octanoate: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Nitrophenyl octanoate

CAS No.: 1956-10-1

Cat. No.: B1220999

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 4-
Nitrophenyl octanoate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Hazard Identification and Safety Precautions
4-Nitrophenyl octanoate is classified as a skin sensitizer and requires careful handling.[1]

While one safety data sheet (SDS) indicates it is not considered hazardous under the 2012

OSHA Hazard Communication Standard[2], other sources classify it under the Globally

Harmonized System (GHS) as potentially causing an allergic skin reaction.[1] Therefore,

appropriate personal protective equipment (PPE) should always be worn.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Hand Protection: Use chemical-resistant gloves.
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Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 4-Nitrophenyl
octanoate.

Property Value Source

Molecular Formula C₁₄H₁₉NO₄ [1]

Molecular Weight 265.30 g/mol [1]

CAS Number 1956-10-1 [2]

Form Liquid

Density 1.095 g/mL at 20 °C

Refractive Index n20/D 1.510

Storage Temperature 2-8°C

GHS Classification

Skin Sensitizer, Category 1

(May cause an allergic skin

reaction)

[1]

Disposal Procedures
Proper disposal of 4-Nitrophenyl octanoate and its containers is crucial. Waste generators

must consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[3] Do not dispose of this chemical down the drain or in

regular trash.[4]

Experimental Protocol: Waste Segregation and
Collection
This protocol outlines the step-by-step process for managing different waste streams

containing 4-Nitrophenyl octanoate.
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1. Solid Waste Management (e.g., contaminated lab supplies)

Collection: Place all non-sharp solid waste contaminated with 4-Nitrophenyl octanoate
(e.g., gloves, absorbent pads, weighing paper) into a designated, leak-proof, and clearly
labeled hazardous waste container.[4]
Labeling: The container must be clearly labeled with "Hazardous Solid Waste," the full
chemical name "4-Nitrophenyl octanoate," and appropriate hazard warnings.[4]
Storage: Store the sealed waste container in a designated and secure hazardous waste
accumulation area, away from incompatible materials.[4]

2. Liquid Waste Management (e.g., reaction residues, solutions)

Collection: Collect all liquid waste containing 4-Nitrophenyl octanoate into a dedicated,
leak-proof, and clearly labeled hazardous waste container.[4] Do not mix with other waste
streams unless compatibility has been confirmed.[4]
Labeling: Label the container as "Hazardous Liquid Waste: Contains 4-Nitrophenyl
octanoate" and include any other chemical constituents.[4]
Storage: Store the sealed liquid waste container in secondary containment within a
designated hazardous waste accumulation area.

3. Empty Container Management

Decontamination: Triple rinse the empty container with a suitable solvent (e.g., ethanol or
acetone).[4]
Rinsate Collection: Collect the rinsate as hazardous liquid waste and manage it according to
the liquid waste procedure described above.[4]
Final Disposal: Once thoroughly decontaminated, the container can be disposed of
according to institutional guidelines for clean lab glass or plastic.[4]

4. Spill Management

Ventilation: Ensure adequate ventilation.[2]
Containment: For liquid spills, absorb with an inert material (e.g., sand, vermiculite).
Cleanup: For solid residue, carefully sweep up and shovel the material into a suitable
container for disposal.[2][3] Avoid generating dust.
Decontamination: Clean the spill area thoroughly.
Disposal: The contaminated cleanup materials should be managed as hazardous solid
waste.[4]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-Nitrophenyl
octanoate.
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Caption: Disposal workflow for 4-Nitrophenyl octanoate waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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